2-Benzo[1,3]dioxol-5-yl-imidazo[1,2-a]pyridin-3-ylamine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridin-3-amine
• InChI: InChI=1S/C14H11N3O2/c15-14-13(16-12-3-1-2-6-17(12)14)9-4-5-10-11(7-9)19-8-18-10/h1-7H,8,15H2
• InChI Key: UJFFWQWRBYMLAG-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=C(N4C=CC=CC4=N3)N
• Molecular Formula: C14H11N3O2
• DSSTOX Substance ID: DTXSID80587703
• Molecular Weight: 253.26 g/mol
• CAS RN: 80493-81-8

Description

2-Benzo[1,3]dioxol-5-yl-imidazo[1,2-a]pyridin-3-ylamine is a chemical compound with the molecular formula C14H11N3O2. It has been studied for its potential biological activities.

Scientific Research Applications

Synthesis and Biological Activity

Compounds related to 2-Benzo[1,3]dioxol-5-yl-imidazo[1,2-a]pyridin-3-ylamine have been synthesized and explored for various biological activities. For example, the synthesis of 3-substituted imidazo[1,2-a]pyridines aimed at developing antiulcer agents demonstrates the chemical versatility of this scaffold. Although the specific compounds did not show significant antisecretory activity, several exhibited good cytoprotective properties in ethanol and HCl models, indicating their potential for therapeutic applications (Starrett et al., 1989).

Medicinal Chemistry Relevance

The imidazo[1,2-a]pyridine core is a privileged structure in medicinal chemistry due to its wide range of biological activities. Research focusing on the synthesis of novel classes of these compounds, such as inhibitors of human rhinovirus, underscores their importance in drug discovery efforts. Structural modifications and the exploration of stereochemistry have been crucial in optimizing their antiviral properties (Hamdouchi et al., 1999).

Chemical Intermediate Applications

Recent studies on the imidazo[1,2-a]pyridine scaffold have highlighted its role as a critical chemical intermediate in the synthesis of biologically active molecules. The review of synthetic strategies and reactivity of imidazo[1,2-a]pyridines reveals their significant applications in medicinal chemistry and drug molecule production, emphasizing the ongoing interest in this heterocyclic compound (Roopan et al., 2016).

Innovative Synthesis Approaches

Innovative synthesis methods for benzo[4,5]imidazo[1,2-a]pyridine derivatives have been developed, showcasing the compound's synthetic accessibility and potential for further chemical exploration. These methods enable the efficient preparation of derivatives in good to excellent yields, broadening the scope of applications for these compounds in scientific research (Goli-Garmroodi et al., 2015).